Cas no 1018142-98-7 (ethyl 3-cyano-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-5-carboxylate)

• Product Name: ethyl 3-cyano-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-5-carboxylate
• CAS No: 1018142-98-7
• MF: C₁₁H₇F₃N₄O₂
• MW: 284.194092035294
• MDL: MFCD09701616
• CID: 3159129
• PubChem ID: 25247726
• Update Time: 2025-06-08

ethyl 3-cyano-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-cyano-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate
• ethyl 3-cyano-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-5-carboxylate
• AKOS005167983
• EN300-231508
• ethyl3-cyano-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate
• CS-0299005
• STK352004
• 1018142-98-7

• MDL： MFCD09701616
• Inchi： 1S/C11H7F3N4O2/c1-2-20-10(19)7-3-8(11(12,13)14)18-9(17-7)6(4-15)5-16-18/h3,5H,2H2,1H3
• InChI Key： HJUAUCVJZYJTPX-UHFFFAOYSA-N
• SMILES： C12=C(C#N)C=NN1C(C(F)(F)F)=CC(C(OCC)=O)=N2

Computed Properties

• Exact Mass: 284.052
• Monoisotopic Mass: 284.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2
• XLogP3: 1.5

Additional information on ethyl 3-cyano-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-5-carboxylate

Introduction to Ethyl 3-cyano-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate (CAS No. 1018142-98-7)

Ethyl 3-cyano-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate (CAS No. 1018142-98-7) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a scaffold known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular structure of this compound features a trifluoromethyl group at the 7-position of the pyrazolo[1,5-a]pyrimidine core, which is a key feature contributing to its unique pharmacological properties. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Additionally, the presence of a cyano group at the 3-position and a carboxylate ester at the 5-position further diversifies its chemical properties and potential biological interactions.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The pyrazolo[1,5-a]pyrimidine scaffold has been extensively studied for its potential in treating various diseases, including cancer, inflammation, and infectious diseases. Ethyl 3-cyano-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate represents a promising derivative that has shown encouraging results in preclinical studies.

One of the most compelling aspects of this compound is its ability to modulate multiple biological pathways simultaneously. The trifluoromethyl group not only improves pharmacokinetic properties but also enhances binding affinity to target enzymes and receptors. This dual functionality makes it an ideal candidate for developing multitargeted therapeutics. Furthermore, the cyano group can participate in hydrogen bonding interactions, which can be crucial for achieving high specificity in drug design.

Recent studies have highlighted the potential of this compound as an inhibitor of kinases and other enzymes involved in cancer progression. Kinases are critical enzymes that regulate various cellular processes, including cell proliferation, survival, and migration. By inhibiting these enzymes, Ethyl 3-cyano-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate may help disrupt cancer cell signaling pathways and induce apoptosis. Preclinical trials have demonstrated promising results in animal models, suggesting its potential as a novel anticancer agent.

Beyond cancer therapy, this compound has also shown promise in treating inflammatory diseases. Inflammatory pathways are dysregulated in various chronic conditions, including rheumatoid arthritis and inflammatory bowel disease. The ability of Ethyl 3-cyano-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate to modulate inflammatory cytokines and reduce oxidative stress makes it a potential therapeutic candidate for these conditions.

The synthesis of Ethyl 3-cyano-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex heterocyclic core efficiently. These synthetic strategies not only improve the scalability of production but also enhance the overall quality of the final product.

The pharmacokinetic profile of Ethyl 3-cyano-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate is another area of interest. Studies have shown that this compound exhibits good oral bioavailability and prolonged half-life in vivo. This makes it suitable for once-daily dosing regimens, improving patient compliance and convenience. Additionally, its metabolic stability ensures that it remains active in the body long enough to exert its therapeutic effects.

In conclusion, Ethyl 3-cyano-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylate (CAS No. 1018142-98-7) is a highly promising compound with significant potential in pharmaceutical applications. Its unique chemical structure and biological activities make it an attractive candidate for further development into novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play a crucial role in future drug development efforts.